Cas no 914348-78-0 (2-(4-Bromophenyl)thiazole-5-carbaldehyde)

2-(4-Bromophenyl)thiazole-5-carbaldehyde structure
914348-78-0 structure
Product Name:2-(4-Bromophenyl)thiazole-5-carbaldehyde
CAS No:914348-78-0
MF:C10H6BrNOS
MW:268.12974023819
MDL:MFCD05864656
CID:69475
PubChem ID:45036821
Update Time:2025-04-18

2-(4-Bromophenyl)thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromophenyl)thiazole-5-carbaldehyde
    • 2-(4-bromophenyl)-1,3-thiazole-5-carbaldehyde
    • 5-Thiazolecarboxaldehyde, 2-(4-bromophenyl)-
    • 2-(2-DIMETHYLAMINO-ETHOXY)-BENZALDEHYDE
    • 2-(4-Bromo-phenyl)-thiazole-5-carbaldehyde
    • CS-0223541
    • AKOS010532833
    • Z802592176
    • FT-0692815
    • EN300-115743
    • DS-0023
    • AMY14928
    • 914348-78-0
    • DTXSID80661673
    • MFCD05864656
    • DB-001726
    • MDL: MFCD05864656
    • Inchi: 1S/C10H6BrNOS/c11-8-3-1-7(2-4-8)10-12-5-9(6-13)14-10/h1-6H
    • InChI Key: IIAXARYULRUREE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=NC=C(C=O)S1

Computed Properties

  • Exact Mass: 266.93500
  • Monoisotopic Mass: 266.935
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.622
  • Boiling Point: 394.4°C at 760 mmHg
  • Flash Point: 394.4 °C at 760 mmHg
  • PSA: 58.20000
  • LogP: 3.38510

2-(4-Bromophenyl)thiazole-5-carbaldehyde Security Information

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